Cas no 2866307-74-4 ([4-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol)

• Product Name: [4-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol
• CAS No: 2866307-74-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6353922
• PubChem ID: 165949482
• Update Time: 2025-10-29

[4-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-39844897
• [4-(aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol
• 2866307-74-4
• [4-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol

• Inchi： 1S/C8H15NO2/c9-5-7-1-3-8(6-10,11-7)4-2-7/h10H,1-6,9H2
• InChI Key： GUCBOBHRGITAIW-UHFFFAOYSA-N
• SMILES： O1C2(CO)CCC1(CN)CC2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on [4-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol

Comprehensive Overview of [4-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol (CAS No. 2866307-74-4)

[4-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol is a specialized organic compound with a unique bicyclic structure, combining an oxabicyclo[2.2.1]heptane core with functional groups like aminomethyl and methanol. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug discovery, polymer chemistry, and catalysis. Its CAS No. 2866307-74-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The structural complexity of [4-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol offers versatility in synthetic chemistry. The 7-oxabicyclo[2.2.1]heptane framework, also known as a norbornane derivative, is renowned for its rigidity and stereochemical control, making it valuable in designing bioactive molecules. The presence of both aminomethyl and hydroxymethyl groups enables diverse derivatization pathways, such as amide bond formation or esterification, which are pivotal in medicinal chemistry for optimizing pharmacokinetic properties.

In recent years, the demand for bridged bicyclic compounds like this has surged, driven by their role in developing targeted therapies and biodegradable materials. Researchers frequently explore its utility in enzyme inhibition, particularly for diseases involving protein-protein interactions, where the compound's rigid scaffold may enhance binding affinity. Additionally, its potential in green chemistry aligns with global trends toward sustainable synthesis, as its derivatives could replace petroleum-based intermediates in polymer production.

From a commercial perspective, CAS No. 2866307-74-4 is often searched alongside terms like "high-purity bicyclic intermediates" or "custom synthesis of aminomethyl derivatives," reflecting its niche market. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with industry standards. Suppliers typically highlight its low toxicity and solubility profiles, which are critical for laboratory safety and formulation ease.

Looking ahead, innovations in catalytic asymmetric synthesis may further elevate the importance of [4-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-1-yl]methanol. Its integration into peptide mimetics or metal-organic frameworks (MOFs) could unlock breakthroughs in drug delivery and energy storage. As interdisciplinary research grows, this compound exemplifies how molecular architecture can address challenges in healthcare and environmental sustainability.